BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Safety and Handling Guide for
4-(4-lodophenyl)morpholine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-(4-lodophenyl)morpholine
CAS No.: 87350-77-4
Cat. No.: B1306202
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
emergency procedures for 4-(4-lodophenyl)morpholine (CAS No. 87350-77-4). As a crucial
building block in synthetic chemistry, particularly in the development of novel therapeutics, a
thorough understanding of its hazard profile is paramount for ensuring laboratory safety and
experimental integrity. This guide synthesizes critical data from safety data sheets (SDS) and
chemical supplier information to offer a field-proven perspective on risk mitigation.

Chemical and Physical Identity

4-(4-lodophenyl)morpholine is a halogenated heterocyclic compound.[1] Its core structure
consists of a morpholine ring attached to an iodophenyl group. This substitution pattern makes
it a valuable synthon in cross-coupling reactions and medicinal chemistry.
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Identifier Value Source
CAS Number 87350-77-4 [1]
Molecular Formula C10H12INO [2][3]
Molecular Weight 289.11 g/mol [11[3]

4-lodomorpholinobenzene, N-
Synonyms : . [11[3][4]
(4-iodophenyl)morpholine

Appearance Solid [1][5]

Melting Point 158-163 °C [1][5]

Hazard Identification and GHS Classification

According to available safety data, 4-(4-lodophenyl)morpholine is classified as harmful if
swallowed.[1][6] The primary hazards are associated with acute oral toxicity.

GHS Classification Summary

Classification Code Description Pictogram Signal Word
. . GHSO07
Acute Toxicity, Harmful if ] )
H302 (Exclamation Warning[1]
Oral swallowed
Mark)[1]

It is important to note that while the primary classification is for acute oral toxicity, related
morpholine compounds can exhibit other hazards such as skin and eye irritation. Therefore, a
cautious approach assuming potential for mild irritation is prudent.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential when working with 4-(4-
lodophenyl)morpholine. The hierarchy of controls, from most to least effective, should always
be prioritized.
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Engineering Controls

The primary engineering control for handling this compound, as with most solid chemical
reagents, is a certified chemical fume hood. This provides adequate ventilation, captures any
dust generated during handling, and protects the user from inhalation exposure.

Personal Protective Equipment (PPE)

Proper PPE is the final barrier between the researcher and the chemical. The selection of
appropriate PPE is critical for preventing accidental exposure.

Protection Type Specification Rationale

Safety glasses with side
Protects eyes from any

Eye Protection shields or goggles (compliant ] ]
) airborne dust particles.
with EN 166)
Prevents direct skin contact.
Nitrile or other chemically Gloves should be inspected

Hand Protection )
resistant gloves before use and changed

immediately if contaminated.

Protects skin and personal

Body Protection Laboratory coat ) o
clothing from contamination.

Logical Flow for PPE Selection
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(Assess Task: Handling 4-(4-lodophenyl)morpholine (Solid))

:

Is there a risk of dust generation
(e.g., weighing, transferring)?

Work in a Chemical Fume Hood
Wear Safety Glasses with Side Shields (or Goggles)
Wear Nitrile Gloves

Wear a Laboratory Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Solid 4-(4-lodophenyl)morpholine.

Safe Handling and Storage Protocols
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Adherence to strict handling and storage procedures is fundamental to mitigating the risks
associated with 4-(4-lodophenyl)morpholine.

Handling

» Weighing and Transfer: All weighing and transfer of the solid material should be conducted
within a chemical fume hood to contain any dust.

e Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands
thoroughly after handling the compound.[2]

e Incompatible Materials: Keep away from strong oxidizing agents.[2]

Storage

o Container: Keep the container tightly closed.[2]

» Conditions: Store in a dry, cool, and well-ventilated place.[2] Some suppliers recommend
refrigerated storage (2-8°C).[5]

o Storage Class: This compound is classified under Storage Class 11 (Combustible Solids) in
Germany.[1][2]

Emergency Procedures

In the event of an accidental exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention. The primary hazard is acute oral toxicity.[6]

« If on Skin: Wash off with soap and plenty of water. Remove any contaminated clothing.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.
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Accidental Release Measures

In the case of a spill, the following workflow should be initiated to ensure safe and effective
cleanup.

Spill of 4-(4-lodophenyl)morpholine Occurs

( Evacuate and Secure the Area)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if large spill)

Cover with Inert Absorbent Material
(e.g., vermiculite, sand)

Carefully Sweep or Scoop Up Material
Place in a Sealed Container for Waste Disposal

Decontaminate Spill Area

Spill Neutralized

Click to download full resolution via product page
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Caption: Emergency Workflow for a Solid Chemical Spill.

Toxicological and Stability Information

o Acute Toxicity: The primary toxicological concern is harm if swallowed (Acute Toxicity, Oral,
Category 4).[1]

o Chemical Stability: The compound is stable under normal storage and handling conditions.[2]
o Hazardous Reactions: No hazardous polymerization is expected to occur.[2]
» Conditions to Avoid: Incompatible materials (strong oxidizing agents).[2]

e Hazardous Decomposition Products: Under combustion, it may produce carbon oxides,
nitrogen oxides, and hydrogen iodide.

Disposal Considerations

All waste material, including contaminated absorbent material and empty containers, should be
disposed of in accordance with local, state, and federal regulations. It is essential to consult
with your institution's environmental health and safety (EHS) department for specific disposal
protocols.

References
e Chemical Label. (n.d.). 4-(4-lodophenyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. 4-(4-IODOPHENYL)MORPHOLINE | 87350-77-4 [amp.chemicalbook.com]

5. 4-(4-1I0DOPHENYL)MORPHOLINE CAS#: 87350-77-4 [m.chemicalbook.com]

6. chemical-label.com [chemical-label.com]

 To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 4-(4-
lodophenyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306202/docs#a-comprehensive-safety-and-
handling-guide-for-4-4-iodophenyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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